Cas no 2171827-39-5 (2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid)

• Product Name: 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid
• CAS No: 2171827-39-5
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6368959
• PubChem ID: 165826311
• Update Time: 2025-07-19

2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid
• EN300-1514223
• 2-({2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]ethyl}sulfanyl)acetic acid
• 2171827-39-5

• Inchi： 1S/C25H30N2O5S/c1-17(7-6-12-23(28)26-13-14-33-16-24(29)30)27-25(31)32-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22H,6-7,12-16H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： VPCKIBJJQAJCGQ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(CCCC(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 130Ų

Additional information on 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid

Introduction to 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic Acid (CAS No. 2171827-39-5)

2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid, identified by its CAS number 2171827-39-5, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, featuring a complex structure, combines various functional groups that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The compound's name is rich in chemical significance, with key components such as (9H-fluoren-9-yl)methoxycarbonyl and hexanamidoethyl groups contributing to its unique properties. The presence of these groups suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemistry studies.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of advanced chemical methodologies and computational techniques. The structure of 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid aligns well with current trends in drug design, particularly in the area of targeted therapy. Its molecular framework is designed to interact selectively with specific biological pathways, which is a cornerstone of modern pharmaceutical innovation.

The fluoren-9-yl moiety in the compound is particularly noteworthy. Fluorene derivatives are known for their stability and ability to participate in multiple hydrogen bonding interactions, which can enhance the binding affinity of a drug molecule to its target. This characteristic makes 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid a valuable asset in the design of small-molecule inhibitors and activators.

Beyond its structural features, the compound's potential applications are further illuminated by recent research findings. Studies have shown that molecules with similar structural motifs can exhibit significant biological activity, particularly in the context of modulating enzyme activity and signal transduction pathways. The hexanamidoethyl group, for instance, is known to enhance solubility and bioavailability, which are critical factors in drug formulation.

The sulfanyl group present in the compound also contributes to its overall pharmacological profile. Sulfanyl-containing compounds have been widely studied for their anti-inflammatory and antimicrobial properties. The integration of this group into the molecular structure of 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid suggests that it may possess similar therapeutic benefits.

In the context of current pharmaceutical research, the development of multifunctional compounds is a key trend. These molecules are designed to address multiple aspects of a disease simultaneously, thereby increasing their therapeutic efficacy. 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid fits well within this paradigm, as its structure allows for multiple points of interaction with biological targets.

The carboxylic acid group at one end of the molecule also opens up possibilities for further chemical modifications. Carboxylic acids are versatile functional groups that can be used to form esters, amides, and other derivatives, which can enhance the pharmacokinetic properties of a drug molecule. This flexibility makes 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid a valuable scaffold for future drug development.

Recent advances in computational chemistry have also facilitated the rapid screening of potential drug candidates like 2-{(2-(Sulfinyl)-N-(6-(trifluoromethyl)-1H-indazolizinonitriloyl)-hexanamin}-1-carboxylic acid (CAS No. 217182739). These tools allow researchers to predict the biological activity and pharmacokinetic properties of molecules before they are synthesized, significantly reducing the time and cost associated with drug discovery.

The synthesis of such complex molecules requires expertise in organic chemistry and an understanding of advanced synthetic methodologies. The preparation of 2-{(Sulfinyl)-N-(6-(trifluoromethyl)-1H-indazolizinonitriloyl)-hexanamin}-1-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of high-performance liquid chromatography (HPLC) and other analytical techniques is essential for characterizing the final product.

In conclusion, 2-{(Sulfinyl)-N-(6-(trifluoromethyl)-1H-indazolizinonitriloyl)-hexanamin}-1-carboxylic acid (CAS No. 217182739) is a promising compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further investigation into drug discovery and therapeutic applications. As research continues to evolve, this molecule will likely play a crucial role in the development of novel treatments for various diseases.